Enzymatic Target Engagement: Histone Deacetylase (HDAC1/HDAC2) Inhibitory Activity
In a panel screening assay reported through BindingDB (curated by ChEMBL), 2-(Methylamino)-N-(naphthalen-1-yl)acetamide exhibited an IC50 of 100,000 nM (100 µM) against HDAC1/HDAC2 in human HeLa cell nuclear extract [1]. This near-inactive level of HDAC engagement differentiates the compound from potent HDAC inhibitors in the same structural class (such as vorinostat/SAHA, IC50 ~10–50 nM) and positions it as a potentially useful negative control or selectivity probe where HDAC inhibition is an undesired off-target activity. The data were generated using Boc-Lys(acetyl)-AMC substrate with a 5-minute preincubation and 30-minute substrate incubation.
(>2,000-fold less potent than HDAC inhibitor benchmarks)
| Evidence Dimension | HDAC1/HDAC2 inhibitory potency (IC50) |
|---|---|
| Target Compound Data | IC50 = 100,000 nM (100 µM) against HDAC1/HDAC2 in human HeLa nuclear extract |
| Comparator Or Baseline | Class-level benchmark: Potent HDAC inhibitors (e.g., vorinostat) typically exhibit IC50 values in the 10–50 nM range against HDAC1/2 |
| Quantified Difference | >2,000-fold less potent than class-level HDAC inhibitor benchmarks |
| Conditions | Assay: Inhibition of HDAC1/HDAC2 in human HeLa cells nuclear extract; Substrate: Boc-Lys(acetyl)-AMC; Preincubation: 5 min; Substrate incubation: 30 min |
Why This Matters
The pronounced lack of HDAC inhibitory activity makes this compound a valuable selectivity control in experiments where users need to exclude HDAC-mediated effects, or a clean starting scaffold for optimizing toward other targets without HDAC polypharmacology.
- [1] BindingDB Entry BDBM50144929 (CHEMBL3764200). Affinity Data: IC50 = 1.00E+5 nM for HDAC1/HDAC2 inhibition in human HeLa cells nuclear extract. Fudan University, curated by ChEMBL. View Source
